Cas no 407640-21-5 (3-(Methylsulphonylamino)phenylacetic acid)

• Product Name: 3-(Methylsulphonylamino)phenylacetic acid
• CAS No: 407640-21-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD03411194
• CID: 820770
• PubChem ID: 2773885
• Update Time: 2025-04-19

3-(Methylsulphonylamino)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Methylsulfonamido)phenyl)acetic acid
• 2-[3-(methanesulfonamido)phenyl]acetic acid
• 3-(METHYLSULPHONYLAMINO)PHENYLACETIC ACID
• 3-[(methylsulfonyl)amino]Benzeneacetic acid
• {3-[(Methylsulphonyl)amino]phenyl}acetic acid
• 3-(METHANESULFONYLAMINO)PHENYLACETIC ACID
• 2-(3-methanesulfonamidophenyl)acetic Acid
• Benzeneacetic acid, 3-[(methylsulfonyl)amino]-
• {3-[(Methylsulfonyl)amino]phenyl}acetic acid
• BIOUAIZBGSFDIS-UHFFFAOYSA-N
• 5723AJ
• TRA0069923
• 3-(Methylsulphonylamino)phenylacet
• {3-[(Methanesulfonyl)amino]phenyl}acetic acid
• MFCD03411194
• 3-(Methylsulphonylamino)phenylaceticAcid
• EN300-71258
• SB79819
• SY003554
• PS-3368
• 407640-21-5
• SCHEMBL2767758
• CS-0136611
• (3-methanesulfonamidophenyl)acetic acid
• Z1069530518
• DTXSID30378764
• DB-070083
• AKOS009158020
• 3-(Methylsulphonylamino)phenylacetic acid

• MDL： MFCD03411194
• Inchi： 1S/C9H11NO4S/c1-15(13,14)10-8-4-2-3-7(5-8)6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key： BIOUAIZBGSFDIS-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(CC(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.8

Experimental Properties

• PSA: 91.85000
• LogP: 1.83900

3-(Methylsulphonylamino)phenylacetic acid Security Information

• Hazardous Material Identification：